Cas no 100047-54-9 (Methyl 5-methylisoxazole-4-carboxylate)

Methyl 5-methylisoxazole-4-carboxylate Properties

Names and Identifiers

• Methyl 5-methylisoxazole-4-carboxylate
• 4-Isoxazolecarboxylicacid, 5-methyl-, methyl ester
• methyl 5-methyl-1,2-oxazole-4-carboxylate
• 4-(Methoxycarbonyl)-5-methylisoxazole
• 5-Methyl-isoxazol-carbonsaeure-(4)-methylester
• 5-methyl-isoxazole 4-carboxylic acid methyl ester
• EN300-59724
• TS-01835
• Z231867432
• 4-Isoxazolecarboxylic acid, 5-methyl-, methyl ester
• SCHEMBL13815776
• 4-Isoxazolecarboxylicacid,5-methyl-,methylester(6CI,9CI)
• methyl5-methylisoxazole-4-carboxylate
• 4-Isoxazolecarboxylicacid,5-methyl-,methyl ester
• DTXSID70624550
• MFCD09756501
• AKOS009116956
• 100047-54-9
• methyl 5-methylisoxazole-4-carboxylate
• G30744
• +Expand

• MDL： MFCD09756501
• InChIKey： AHLBUWIGURZNRZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO3/c1-4-5(3-7-10-4)6(8)9-2/h3H,1-2H3
• SMILES： CC1=C(C=NO1)C(=O)OC

Computed Properties

• Exact Mass: 141.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 141.043
• Heavy Atom Count: 10
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• LogP: 0.76960
• PSA: 52.33000
• Refractive Index: 1.468
• Boiling Point: 211.94°C at 760 mmHg
• Flash Point: 81.978°C
• Density: 1.18

Methyl 5-methylisoxazole-4-carboxylate Security Information

Methyl 5-methylisoxazole-4-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%